Cas no 37538-65-1 (Pyrido[2,3-d]pyrimidin-4-amine)

• Product Name: Pyrido[2,3-d]pyrimidin-4-amine
• CAS No: 37538-65-1
• MF: C₇H₆N₄
• MW: 146.14934015274
• CID: 296905
• PubChem ID: 12498678
• Update Time: 2025-05-19

Pyrido[2,3-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-4-amine
• Pyrido[2,3-d]pyrimidin-4-amine (9CI)
• 4-aminopyrido[2,3-d]pyrimidine
• Pyrido[2,3-d]pyrimidin-4-ylamin
• pyrido[2,3-d]pyrimidin-4-ylamine
• pyrido[3,2-e]pyrimidin-4-yl-amine
• SCHEMBL2041433
• Z1198236222
• Pyrido[2,3-d]pyrimidin-4-amine(9ci)
• AKOS006310802
• DTXSID10500480
• AMY1774
• FT-0708962
• EN300-4289213
• J-524130
• 37538-65-1
• DB-069560

• Inchi： 1S/C7H6N4/c8-6-5-2-1-3-9-7(5)11-4-10-6/h1-4H,(H2,8,9,10,11)
• InChI Key： QZILSYOEHMXZBE-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C(N)=NC=NC=12

Computed Properties

• Exact Mass: 146.05900
• Monoisotopic Mass: 146.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 349.4±27.0 °C at 760 mmHg
• Flash Point: 192.1±10.9 °C
• PSA: 64.69000
• LogP: 1.18820
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Pyrido[2,3-d]pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on Pyrido[2,3-d]pyrimidin-4-amine

Pyrido[2,3-d]pyrimidin-4-amine (CAS No. 37538-65-1): A Comprehensive Overview

Pyrido[2,3-d]pyrimidin-4-amine, identified by its Chemical Abstracts Service (CAS) number 37538-65-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrido[2,3-d]pyrimidine class, a structural motif known for its broad biological activity and potential therapeutic applications. The unique arrangement of nitrogen atoms in its core structure makes it a versatile scaffold for designing molecules with specific pharmacological properties.

The< strong>Pyrido[2,3-d]pyrimidin-4-amine scaffold has been extensively studied for its role in modulating various biological pathways. One of the most compelling areas of research involves its potential as an anti-cancer agent. Recent studies have highlighted its ability to interact with key enzymes and proteins involved in cell proliferation and survival. Specifically, this compound has shown promise in inhibiting kinases that are overexpressed in certain cancer types, thereby disrupting tumor growth and progression.

In addition to its anti-cancer properties, Pyrido[2,3-d]pyrimidin-4-amine has been explored for its immunomodulatory effects. Research indicates that this compound can modulate immune cell function by interacting with receptors and signaling pathways that regulate inflammation and immune response. These findings suggest potential applications in treating autoimmune diseases and enhancing vaccine efficacy. The ability of Pyrido[2,3-d]pyrimidin-4-amine to fine-tune immune responses makes it a valuable candidate for further development into therapeutic agents.

The synthesis of Pyrido[2,3-d]pyrimidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been particularly effective in constructing the complex core structure of this compound.

The pharmacokinetic profile of Pyrido[2,3-d]pyrimidin-4-amine is another critical aspect that has been thoroughly investigated. Studies have demonstrated that this compound exhibits favorable solubility and bioavailability, allowing for effective absorption and distribution throughout the body. Furthermore, its metabolic stability suggests a prolonged half-life, which could enhance therapeutic efficacy while minimizing the need for frequent dosing.

Emerging research also explores the potential of Pyrido[2,3-d]pyrimidin-4-amine as a tool in drug discovery and development. Its unique structural features make it an ideal candidate for fragment-based drug design, where small molecular fragments are screened for their ability to interact with biological targets. This approach has led to the identification of novel lead compounds with enhanced binding affinity and selectivity.

The toxicological profile of Pyrido[2,3-d]pyrimidin-4-amine has been carefully evaluated through preclinical studies. These investigations have revealed low toxicity at therapeutic doses, making it a promising candidate for further clinical development. However, additional studies are needed to fully understand its long-term safety profile and potential side effects.

The future direction of research on Pyrido[2,3-d]pyrimidin-4-amine is likely to focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By modifying specific functional groups within its core structure, researchers aim to enhance its potency, selectivity, and pharmacokinetic characteristics. These efforts could lead to the development of next-generation therapeutic agents with improved clinical outcomes.

In conclusion, Pyrido[2,3-d]pyrimidin-4-amine (CAS No. 37538-65-1) represents a significant advancement in pharmaceutical research due to its diverse biological activities and potential therapeutic applications. Its role in anti-cancer therapy, immunomodulation, and drug discovery underscores its importance as a versatile scaffold for developing novel treatments. As ongoing research continues to uncover new insights into its mechanisms of action and pharmacological properties, this compound is poised to make substantial contributions to the field of medicine.